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Compound of Interest

Compound Name: Ammonium sulfite

Cat. No.: B239095 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Comprehensive and experimentally verified thermochemical data, specifically the

standard enthalpy of formation, standard molar entropy, and Gibbs free energy of formation for

ammonium sulfite ((NH₄)₂SO₃), are not readily available in the public domain based on a

thorough literature search. The available data is often for related compounds such as

ammonium bisulfite or ammonium sulfate. This guide compiles the available physical and

chemical properties of ammonium sulfite and provides context on the methodologies used for

determining thermochemical data for similar compounds.

Physical and Chemical Properties of Ammonium
Sulfite
Ammonium sulfite is a colorless, crystalline solid.[1][2] It is known to be hygroscopic and will

gradually oxidize to ammonium sulfate when exposed to air and heat.[1][3]

Table 1: Physical and Chemical Properties of Ammonium Sulfite
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Property Value Source

Chemical Formula (NH₄)₂SO₃ [2]

Molar Mass 116.14 g/mol [1][2]

Appearance Colorless hygroscopic crystals [1][2]

Decomposition Temperature
Decomposes at 65 °C (149 °F;

338 K)
[2]

Solubility in Water
32.4 g/100 mL at 0 °C; 60.4

g/100 mL at 100 °C
[1][2]

Solubility in other solvents
Insoluble in acetone and

alcohol
[1][2]

Refractive Index (n_D) 1.515 [2]

Thermochemical Data of Related Ammonium
Compounds
While specific thermochemical data for ammonium sulfite is scarce, data for the related

compounds ammonium bisulfite (NH₄HSO₃) and ammonium sulfate ((NH₄)₂SO₄) are available

and presented below for reference. It is crucial to distinguish these values from those of

ammonium sulfite.

Table 2: Thermochemical Data of Related Ammonium Compounds at 298.15 K
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Compound Formula

Standard
Molar Enthalpy
of Formation
(ΔH_f^°)
(kJ/mol)

Standard
Molar Entropy
(S°) (J/mol·K)

Standard
Molar Gibbs
Energy of
Formation
(ΔG_f^°)
(kJ/mol)

Ammonium

Bisulfite (solid)
NH₄HSO₃ -769 Not Found Not Found

Ammonium

Sulfate (solid)
(NH₄)₂SO₄ -1180.9 220.1 Not Found

Note: The standard molar enthalpy of formation for ammonium bisulfite is provided in Lange's

Handbook of Chemistry.[4] The data for ammonium sulfate is available in the CRC Handbook

of Chemistry and Physics.[5]

The oxidation of ammonium sulfite to ammonium sulfate is an exothermic reaction, with a

heat of reaction reported to be approximately 65 kcal/mol (about 272 kJ/mol).[6]

Experimental Protocols for Determination of
Thermochemical Data
Detailed experimental protocols for determining the thermochemical data of ammonium sulfite
were not found in the reviewed literature. However, for similar compounds such as ammonium

sulfamate, the following methodologies have been employed and would be applicable:

Low-Temperature Vacuum Adiabatic Calorimetry: This technique is used to measure the

molar heat capacity of a substance over a range of temperatures (e.g., from 8 K to 335 K).

From this data, the heat content and standard molar entropy can be calculated.[7]

Solution Calorimetry: The enthalpy of dissolution of the compound in a solvent (typically

water) is measured at a standard temperature (e.g., 298.15 K). This data, in conjunction with

the known enthalpies of formation of the dissolution products, can be used to calculate the

standard enthalpy of formation of the compound.[7]
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These experimental values for enthalpy and entropy can then be used to calculate the Gibbs

free energy of formation using the equation:

ΔG_f^° = ΔH_f^° - TΔS_f^°

Logical Workflow for Thermochemical Data
Determination
Due to the absence of a detailed, published experimental workflow for ammonium sulfite, a

generalized logical diagram for the determination of its thermochemical properties is presented

below. This illustrates the relationship between the necessary experimental measurements and

the final calculated thermochemical values.

Logical Workflow for Thermochemical Data Determination

Low-Temperature Vacuum
Adiabatic Calorimetry

Molar Heat Capacity (Cp)

measures

Solution Calorimetry

Enthalpy of Dissolution (ΔH_soln)

measures

Standard Molar Entropy (S°)

integrated to yield

Standard Gibbs Free Energy of Formation (ΔG_f°)

Standard Enthalpy of Formation (ΔH_f°)

used to calculate
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Caption: Generalized workflow for determining key thermochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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